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Compound of Interest

Compound Name: 2-(3-Phenoxyphenyl)propanenitrile

Cat. No.: B1594602

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(3-phenoxyphenyl)propanenitrile is a key chemical intermediate, primarily recognized for
its role in the synthesis of Fenoprofen.[1][2] Fenoprofen is a non-steroidal anti-inflammatory
drug (NSAID) used for the management of mild to moderate pain and for the relief of symptoms
of arthritis.[2][3] The nitrile group in 2-(3-phenoxyphenyl)propanenitrile is a versatile
functional group that can be hydrolyzed to a carboxylic acid, forming the final Fenoprofen drug.
[4] This document provides a detailed protocol for the laboratory-scale synthesis of 2-(3-
phenoxyphenyl)propanenitrile.

Synthesis Protocol

This protocol describes the synthesis of 2-(3-phenoxyphenyl)propanenitrile from 3-
phenoxybenzyl bromide and sodium cyanide. This method is a standard nucleophilic
substitution reaction.

Materials and Equipment:
e 3-phenoxybenzyl bromide
e Sodium cyanide (NaCN)

o Ethanol
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o Water

o Diethyl ether

e Anhydrous magnesium sulfate (MgSQOa)

e Round-bottom flask with reflux condenser

e Magnetic stirrer with heating mantle

e Separatory funnel

 Rotary evaporator

o Standard glassware for extraction and filtration

Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve 3-phenoxybenzyl bromide in ethanol.

» Addition of Sodium Cyanide: In a separate flask, dissolve sodium cyanide in water and add
this solution to the ethanolic solution of 3-phenoxybenzyl bromide.

o Reflux: Heat the reaction mixture to reflux and maintain for several hours with continuous
stirring. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

o Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the
ethanol using a rotary evaporator.

o Extraction: Add water to the residue and extract the aqueous layer with diethyl ether multiple
times. Combine the organic extracts.

e Washing and Drying: Wash the combined organic layer with brine (saturated NaCl solution)
and then dry over anhydrous magnesium sulfate.

e Solvent Removal: Filter off the drying agent and remove the diethyl ether by rotary
evaporation to yield the crude 2-(3-phenoxyphenyl)propanenitrile.
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 Purification: The crude product, which is often an oil, can be purified by vacuum distillation.

[5]

Safety Precautions:

Sodium Cyanide is extremely toxic and can be fatal if ingested, inhaled, or absorbed through
the skin.[6][7][8]

e Always handle sodium cyanide in a well-ventilated fume hood.[8][9]

o Wear appropriate personal protective equipment (PPE), including a lab coat, double gloves,
and safety goggles with a face shield.[7][10]

e Avoid contact with acids, as this will liberate highly toxic hydrogen cyanide gas.[6][9]
e Have a cyanide antidote kit readily available and be trained in its use.

» All waste containing cyanide must be disposed of as hazardous waste according to
institutional guidelines.[7]

Data Presentation

Table 1. Reaction Parameters and Expected Yields

Parameter Value

Molar Ratio (Bromide:Cyanide) 1:11
Solvent Ethanol/Water
Reaction Temperature Reflux
Reaction Time 4-6 hours
Expected Yield (after purification) 70-80%

Table 2: Physical and Spectroscopic Data of 2-(3-phenoxyphenyl)propanenitrile
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Property

Value

Molecular Formula

Ci1sH13NO[11]

Molecular Weight 223.27 g/mol [11]
Appearance Colorless to pale yellow oil
Boiling Point 149-155 °C at 0.2 mmHg[5]
Aromatic protons appear as a multiplet in the
downfield region. The methine proton (-CH)
1H NMR , _
signal is a quartet, and the methyl protons (-
CHs) appear as a doublet.[4]
The nitrile carbon (-C=N) has a characteristic
chemical shift in the 115-125 ppm range.
B3C NMR
Aromatic carbons appear in the 110-160 ppm
region.[4]
Visualizations
Experimental Workflow
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Caption: Workflow for the synthesis of 2-(3-phenoxyphenyl)propanenitrile.
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Reaction Scheme
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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(3-phenoxyphenyl)propanenitrile]. BenchChem, [2025]. [Online PDF]. Available at:
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phenoxyphenyl-propanenitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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